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Compound of Interest

4-Chloro-2-methyl-6-nitro-
Compound Name:
pyrimidine

Cat. No.: B13746838

Get Quote

\ J

High-Reactivity Scaffold for Heterocyclic Functionalization

CAS Registry Number: 126827-20-1 Molecular Formula: CsHaCIN3O2 Molecular Weight:
173.56 g/mol

Structural Anatomy & Electronic Properties

The 4-chloro-2-methyl-6-nitropyrimidine scaffold represents a "privileged structure” in drug
discovery, specifically designed for high-turnover nucleophilic aromatic substitution (S

Ar). Its utility stems from the precise electronic imbalance created by its substituents.

The Electronic "Push-Pull" System

The pyrimidine ring is inherently electron-deficient (Tt-deficient). In this specific isomer, the
electronic landscape is manipulated by three distinct vectors:

¢ C6-Nitro Group (The Activator): Unlike the more common 5-nitro isomers, the nitro group at
the C6 position acts as a powerful electron-withdrawing group (EWG) through both induction
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(-1) and resonance (-M). Being para to the C4-chlorine (across the conjugated system
involving N1), it drastically lowers the LUMO energy at the C4 position.

e C4-Chlorine (The Leaving Group): The C-Cl bond is weakened by the electron density drain
from the adjacent ring nitrogens and the distal nitro group, making it an exceptional leaving

group.

e C2-Methyl (The Anchor): The methyl group provides weak electron donation (+1), offering a
handle for steric differentiation and lipophilicity without significantly deactivating the ring
toward nucleophilic attack.

Reactivity Map

The following diagram illustrates the electrophilic "hotspots” and the resonance stabilization
that facilitates nucleophilic attack.
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Figure 1: Mechanistic pathway of S

Ar reaction showing the critical role of the C6-nitro group in stabilizing the transition state.

Synthetic Protocol: Deoxychlorination Strategy

The synthesis of 4-chloro-2-methyl-6-nitropyrimidine is most reliably achieved via the
deoxychlorination of its precursor, 2-methyl-6-nitropyrimidin-4-ol (often existing in tautomeric
equilibrium with the pyrimidone).

Note on Isomerism: Researchers must distinguish this from the 5-nitro isomer. The 6-nitro
placement is synthetically harder to access via direct nitration (which favors C5) and usually
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requires cyclization of nitro-functionalized precursors or oxidation of amino-pyrimidines.

Experimental Workflow: POCI Mediated Chlorination

This protocol utilizes Phosphorus Oxychloride (POCIngcontent-ng-c1352109670=""_nghost-
ng-c1270319359="" class="inline ng-star-inserted">

) as both solvent and reagent.[1] The addition of N,N-Diethylaniline is critical; it acts as a proton
scavenger, preventing the protonation of the pyrimidine nitrogens which would otherwise retard
the reaction by electrostatic repulsion.

Reagents:
e Precursor: 2-Methyl-6-nitropyrimidin-4-ol (1.0 eq)
e Reagent: POCI

(5.0-10.0eq)

o Base/Catalyst: N,N-Diethylaniline (1.0 - 1.5 eq)

Step-by-Step Methodology:

Setup: Equip a dry round-bottom flask with a magnetic stir bar, reflux condenser, and a CaCl
drying tube (or N

inlet).

e Charge: Add the solid 2-methyl-6-nitropyrimidin-4-ol to the flask.

o Reagent Addition: Carefully add POCI

at room temperature. The suspension may not dissolve immediately.

» Catalysis: Add N,N-Diethylaniline dropwise. Caution: Exothermic reaction.[2]

e Reaction: Heat the mixture to reflux (approx. 105-110°C) for 2—4 hours.
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o Checkpoint: The reaction is complete when the solution becomes clear and TLC indicates
consumption of the starting alcohol.

o Workup (Quenching):
o Cool the mixture to room temperature.
o Remove excess POCI

under reduced pressure (rotary evaporator) to yield a viscous oil.

o Pour the residue onto crushed ice/water (approx. 10x volume) with vigorous stirring.
Critical Safety: This hydrolyzes residual phosphoryl chlorides; evolution of HCI gas and
heat will occur.

o Extraction: Extract the agqueous phase with Dichloromethane (DCM) or Ethyl Acetate (3x).
 Purification: Wash combined organics with saturated NaHCO

(to remove acid) and brine. Dry over Na
SO

. Flash chromatography (Hexane/EtOAC) is usually required to remove traces of the aniline
base.

Synthesis Flowchart
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Figure 2: Process flow for the conversion of the hydroxy-precursor to the chloro-target.

Applications in Drug Discovery
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The 4-chloro-2-methyl-6-nitropyrimidine scaffold is a versatile intermediate. Its primary value
lies in its ability to undergo sequential functionalization.

Kinase Inhibitor Synthesis

The chlorine atom at C4 is easily displaced by amine nucleophiles (anilines, benzylamines) to
generate 4-amino-pyrimidines. This is a core motif in ATP-competitive kinase inhibitors (e.g.,
EGFR, CDK inhibitors).

o Selectivity: The displacement occurs exclusively at C4 due to the activation by the C6-nitro
group.

Bicyclic Heterocycle Formation

The C6-nitro group serves as a "masked" amino group. Following the S

Ar reaction at C4, the nitro group can be reduced (using Fe/AcOH or H

/Pd-C) to a primary amine. This vicinal diamine system (if a C5 substituent exists) or the
resulting 6-amino-pyrimidine is a precursor for:

o Purine analogs (via imidazole ring closure).

» Pteridines (via condensation with dicarbonyls).

Comparative Reactivity Data
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4-Chloro-2-methyl-

4-Chloro-2-methyl-

Parameter . Implication
5-nitro
6-Nitro isomer is
S ) generally more
High )
Ar Rate reactive due to para-

like resonance.

Steric Hindrance

Low (C5is H)

Medium (C5 is Nitro)

6-Nitro allows bulky
nucleophiles at C4

more easily.

Reduction Potential

Standard

Both reducible to
amines; 6-amino is
crucial for specific

fused rings.

Safety & Handling Protocols

Working with nitro-chloropyrimidines requires strict adherence to safety standards due to their

energetic potential and sensitizing properties.

o Explosion Hazard: While not a primary explosive, nitro-pyrimidines can decompose violently

upon rapid heating. Never distill the final product at atmospheric pressure.

o Sensitization: Halogenated pyrimidines are potent skin sensitizers and lachrymators. All

handling must occur in a functioning fume hood.

» POCI

Quenching: The most dangerous step in the synthesis is the aqueous quench of POCI

. This must be done by adding the reaction mixture to ice (never water to acid) to manage

the exotherm.

References

o Synthesis of Chloropyrimidines: Sun, Z., et al. "Large-Scale Solvent-Free Chlorination of

Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCI3."
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¢ Nucleophilic Aromatic Substitution Kinetics: Chapman, N. B., & Rees, C. W. "Nucleophilic
displacement reactions in aromatic systems." Journal of the Chemical Society, 1954, 1190-
1196.

o Compound Identity: Chemical Book. "Pyrimidine, 4-chloro-2-methyl-6-nitro- Product
Description and CAS 126827-20-1."

¢ Mechanistic Insight: Chemistry Steps. "Nucleophilic Aromatic Substitution — The Addition-
Elimination Mechanism."

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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